Cas no 1891384-12-5 (O-2-(3-methanesulfonylphenyl)ethylhydroxylamine)

• Product Name: O-2-(3-methanesulfonylphenyl)ethylhydroxylamine
• CAS No: 1891384-12-5
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 5991196
• PubChem ID: 117306914
• Update Time: 2025-10-29

O-2-(3-methanesulfonylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-methanesulfonylphenyl)ethylhydroxylamine
• 1891384-12-5
• EN300-2005088
• O-[2-(3-methanesulfonylphenyl)ethyl]hydroxylamine

• Inchi： 1S/C9H13NO3S/c1-14(11,12)9-4-2-3-8(7-9)5-6-13-10/h2-4,7H,5-6,10H2,1H3
• InChI Key： UWHFPUDIBHRVLW-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)CCON)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.8Ų

Additional information on O-2-(3-methanesulfonylphenyl)ethylhydroxylamine

Research Briefing on O-2-(3-methanesulfonylphenyl)ethylhydroxylamine (CAS: 1891384-12-5) in Chemical Biology and Pharmaceutical Applications

O-2-(3-methanesulfonylphenyl)ethylhydroxylamine (CAS: 1891384-12-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This hydroxylamine derivative, characterized by its methanesulfonylphenyl moiety, exhibits unique reactivity and biological activity, making it a promising candidate for further investigation. Recent studies have focused on its synthesis, mechanism of action, and therapeutic potential, particularly in the context of enzyme inhibition and targeted drug delivery.

A key area of research has been the compound's role as a nitric oxide (NO) donor, which has implications for cardiovascular and neurological therapies. Studies have demonstrated that O-2-(3-methanesulfonylphenyl)ethylhydroxylamine can release NO under physiological conditions, suggesting its utility in conditions where NO modulation is beneficial. Additionally, its stability and controlled release properties make it a preferable alternative to traditional NO donors, which often suffer from rapid degradation and off-target effects.

Recent synthetic advancements have enabled the production of O-2-(3-methanesulfonylphenyl)ethylhydroxylamine with high purity and yield, addressing previous challenges related to scalability and reproducibility. These improvements have facilitated its use in preclinical studies, where it has shown promising results in models of oxidative stress and inflammation. Researchers have also explored its potential as a building block for more complex molecules, leveraging its reactive hydroxylamine group for further chemical modifications.

In the context of drug development, O-2-(3-methanesulfonylphenyl)ethylhydroxylamine has been investigated for its ability to inhibit specific enzymes involved in disease pathways. For instance, studies have highlighted its inhibitory effects on histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative diseases. The compound's selectivity and potency in these applications are currently under rigorous evaluation, with preliminary data indicating favorable pharmacokinetic profiles.

Looking ahead, the continued exploration of O-2-(3-methanesulfonylphenyl)ethylhydroxylamine is expected to yield deeper insights into its therapeutic potential and mechanistic underpinnings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinical applications. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics targeting a range of pathological conditions.